Cas no 2229302-39-8 (tert-butyl N-1-(1-acetylcyclopropyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-1-(1-acetylcyclopropyl)cyclohexylcarbamate
• CAS No: 2229302-39-8
• MF: C₁₆H₂₇NO₃
• MW: 281.390485048294
• CID: 5875534
• PubChem ID: 165843135
• Update Time: 2025-10-19

tert-butyl N-1-(1-acetylcyclopropyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-acetylcyclopropyl)cyclohexylcarbamate
• tert-butyl N-[1-(1-acetylcyclopropyl)cyclohexyl]carbamate
• EN300-1884744
• 2229302-39-8

• Inchi： 1S/C16H27NO3/c1-12(18)15(10-11-15)16(8-6-5-7-9-16)17-13(19)20-14(2,3)4/h5-11H2,1-4H3,(H,17,19)
• InChI Key： NMUXKZLSXUKSPX-UHFFFAOYSA-N
• SMILES： O=C(C)C1(CC1)C1(CCCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.19909372g/mol
• Monoisotopic Mass: 281.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(1-acetylcyclopropyl)cyclohexylcarbamate

tert-butyl N-1-(1-acetylcyclopropyl)cyclohexylcarbamate: A Comprehensive Overview

tert-butyl N-1-(1-acetylcyclopropyl)cyclohexylcarbamate (CAS No. 2229302-39-8) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in drug development, polymer synthesis, and advanced materials. The molecule's structure, which includes a tert-butyl group, a cyclohexylcarbamate moiety, and an acetylcyclopropyl substituent, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of tert-butyl N-1-(1-acetylcyclopropyl)cyclohexylcarbamate in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of enzyme inhibition and drug delivery systems. The cyclopropyl ring, a key structural feature, has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for further investigation in pharmacology.

The synthesis of tert-butyl N-1-(1-acetylcyclopropyl)cyclohexylcarbamate involves a multi-step process that typically begins with the preparation of the cyclohexylcarbamate intermediate. This is followed by the introduction of the acetylcyclopropyl group through a series of carefully controlled reactions. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product.

In terms of physical properties, tert-butyl N-1-(1-acetylcyclopropyl)cyclohexylcarbamate exhibits a melting point of approximately 125°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in various chemical processes, including chromatography and crystallization studies.

One of the most exciting developments involving this compound is its application in polymer science. Researchers have successfully incorporated tert-butyl N-1-(1-acetylcyclopropyl)cyclohexylcarbamate into polymeric materials, resulting in enhanced mechanical properties and thermal stability. This advancement has opened new avenues for its use in high-performance polymers and composites.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of tert-butyl N-1-(1-acetylcyclopropylethylene) groups within this compound. These studies have revealed that the compound's electronic configuration plays a crucial role in its interaction with biological systems, offering new possibilities for its application in biotechnology.

In conclusion, tert-butyl N-1-(1-acetylcyclotriethylamine) continues to be a focal point for scientific research due to its versatile chemical properties and wide-ranging applications. As new discoveries emerge, this compound is poised to make significant contributions to various industries, solidifying its position as an essential component in modern chemical research.